Cas no 157518-49-5 (rac-(1R,2R)-2-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, trans)
Technical Introduction:
rac-(1R,2R)-2-[2-(Trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid (trans) is a chiral cyclopropane derivative featuring a trifluoromethylphenyl substituent and a carboxylic acid functional group. Its rigid cyclopropane backbone and trans-configuration contribute to structural stability, while the electron-withdrawing trifluoromethyl group enhances reactivity and selectivity in synthetic applications. This compound is valuable as an intermediate in pharmaceutical and agrochemical research, particularly for designing bioactive molecules with improved metabolic stability and binding affinity. The carboxylic acid moiety allows for further derivatization, enabling versatile incorporation into larger frameworks. Its well-defined stereochemistry makes it useful for studying stereospecific reactions and developing enantioselective catalysts or ligands.
157518-49-5 structure
Product Name:rac-(1R,2R)-2-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, trans
CAS No:157518-49-5
MF:C11H9F3O2
MW:230.183173894882
MDL:MFCD11575006
CID:4610126
PubChem ID:66654602
Update Time:2025-10-23
rac-(1R,2R)-2-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, trans Chemical and Physical Properties
Names and Identifiers
-
- (1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
- (1R,2R)-2-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid
- rac-(1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid, trans
- rac-(1R,2R)-2-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, trans
- 157518-49-5
- trans-2-[2-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid
- EN300-250436
- rac-(1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
- CS-0044565
- SHCKKENSUDTLMS-JGVFFNPUSA-N
- AC9067
- AS-73602
- rel-(1R,2R)-2-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid
- SCHEMBL324565
- AKOS037647425
-
- MDL： MFCD11575006
- Inchi： 1S/C11H9F3O2/c12-11(13,14)9-4-2-1-3-6(9)7-5-8(7)10(15)16/h1-4,7-8H,5H2,(H,15,16)
- InChI Key： SHCKKENSUDTLMS-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C1CC1C(=O)O)(F)F
Computed Properties
- Exact Mass: 230.05546401 g/mol
- Monoisotopic Mass: 230.05546401 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 230.18
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3
rac-(1R,2R)-2-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, trans Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D921287-5g |
trans-2-[2-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid |
157518-49-5 | 95% | 5g |
$805 | 2023-09-03 | |
| Key Organics Ltd | AS-73602-100MG |
(1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid |
157518-49-5 | >97% | 100mg |
£174.00 | 2025-02-08 | |
| Key Organics Ltd | AS-73602-250MG |
(1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid |
157518-49-5 | >97% | 0.25g |
£314.00 | 2023-06-14 | |
| Key Organics Ltd | AS-73602-1G |
(1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid |
157518-49-5 | >97% | 1g |
£457.00 | 2025-02-08 | |
| Chemenu | CM535523-100mg |
rel-(1R,2R)-2-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid |
157518-49-5 | 97% | 100mg |
$104 | 2023-02-17 | |
| Chemenu | CM535523-250mg |
rel-(1R,2R)-2-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid |
157518-49-5 | 97% | 250mg |
$174 | 2023-02-17 | |
| Chemenu | CM535523-1g |
rel-(1R,2R)-2-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid |
157518-49-5 | 97% | 1g |
$348 | 2023-02-17 | |
| Chemenu | CM535523-5g |
rel-(1R,2R)-2-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid |
157518-49-5 | 97% | 5g |
$1038 | 2023-02-17 | |
| eNovation Chemicals LLC | D775054-100mg |
rac-(1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid, trans |
157518-49-5 | 97% | 100mg |
$225 | 2024-06-06 | |
| eNovation Chemicals LLC | D775054-250mg |
rac-(1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid, trans |
157518-49-5 | 97% | 250mg |
$265 | 2024-06-06 |
rac-(1R,2R)-2-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, trans Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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